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Compound of Interest

Compound Name: Abemaciclib-d8

Cat. No.: B15144907

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

guidelines, and experimental considerations for Abemaciclib-d8. The information is intended

to support researchers, scientists, and drug development professionals in the safe and effective

use of this isotopically labeled compound.

Chemical and Physical Properties
Abemaciclib-d8 is the deuterated form of Abemaciclib, a selective inhibitor of cyclin-dependent

kinase 4 (CDK4) and cyclin-dependent kinase 6 (CDK6). The incorporation of eight deuterium

atoms increases its molecular weight, making it a valuable internal standard for mass

spectrometry-based quantification of Abemaciclib.

Table 1: Physicochemical Properties of Abemaciclib-d8 and Abemaciclib
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Property Abemaciclib-d8 Abemaciclib

Chemical Name

N-(5-((4-Ethylpiperazin-1-yl-

2,2,3,3,5,5,6,6-

d8)methyl)pyridin-2-yl)-5-

fluoro-4-(4-fluoro-1-isopropyl-

2-methyl-1H-benzo[d]imidazol-

6-yl)pyrimidin-2-amine[1]

N-(5-((4-ethylpiperazin-1-

yl)methyl)pyridin-2-yl)-5-fluoro-

4-(4-fluoro-1-isopropyl-2-

methyl-1H-benzo[d]imidazol-6-

yl)pyrimidin-2-amine

CAS Number 2088650-53-5[1] 1231929-97-7

Molecular Formula C₂₇H₂₄D₈F₂N₈[1] C₂₇H₃₂F₂N₈

Molecular Weight 514.7 g/mol [1] 506.61 g/mol

Appearance Yellow to pale yellow solid Not specified

Solubility Soluble in DMSO[2] Soluble in MEOH

Storage
2-8°C Refrigerator, Store at

-20°C[2]
2-8°C

Safety and Hazard Information
A comprehensive Safety Data Sheet (SDS) with detailed toxicological data for Abemaciclib-d8
is not readily available in the public domain. The available Material Safety Data Sheet (MSDS)

indicates that the potential health effects are not fully characterized[1]. Therefore, for the

purpose of this guide, the safety and toxicological data for the non-deuterated parent

compound, Abemaciclib, are presented as a surrogate. It is crucial to handle Abemaciclib-d8
with the same precautions as Abemaciclib. Deuterated compounds are generally considered to

have similar toxicological profiles to their non-deuterated counterparts, although kinetic isotope

effects can sometimes alter metabolism and pharmacokinetics.

Hazard Identification
Based on the data for Abemaciclib, the primary hazards include:

Toxicity: Harmful if swallowed.

Reproductive Toxicity: May damage fertility or the unborn child.
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Organ Toxicity: May cause damage to organs through prolonged or repeated exposure.

First Aid Measures
Exposure Route First Aid Measures

Inhalation
Remove to fresh air. If breathing is difficult, give

oxygen. Seek medical attention if necessary.[1]

Skin Contact Wash with plenty of water.[1]

Eye Contact Wash with plenty of water.[1]

Ingestion Seek medical assistance for gastric lavage.[1]

Handling and Storage
Handling: Wear appropriate personal protective equipment (PPE), including surgical gloves,

lab coat, and safety glasses. Avoid dust formation.[1]

Storage: Store in a well-ventilated place. Keep container tightly closed. Recommended

storage temperature is between 2-8°C in a refrigerator or at -20°C for long-term storage[2]

[3].

Toxicological Data (Abemaciclib)
The following table summarizes key toxicological findings for Abemaciclib.

Table 2: Summary of Toxicological Profile for Abemaciclib
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Endpoint Observation

Acute Toxicity Harmful if swallowed.

Carcinogenicity Not specified.

Mutagenicity
Not mutagenic in a bacterial reverse mutation

(Ames) assay.[4]

Reproductive Toxicity
May impair fertility in males. Can cause fetal

harm.[4]

Specific Target Organ Toxicity (Repeated

Exposure)
May cause damage to organs.

Mechanism of Action and Signaling Pathway
Abemaciclib is a potent and selective inhibitor of CDK4 and CDK6. These kinases, when

complexed with Cyclin D, phosphorylate the Retinoblastoma protein (Rb). Phosphorylation of

Rb releases the transcription factor E2F, allowing for the transcription of genes required for the

transition from the G1 to the S phase of the cell cycle. By inhibiting CDK4 and CDK6,

Abemaciclib prevents the phosphorylation of Rb, leading to cell cycle arrest at the G1/S

checkpoint, and ultimately inhibiting tumor growth.
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Caption: Mechanism of action of Abemaciclib-d8 via inhibition of the Cyclin D-CDK4/6-Rb

pathway.

Experimental Protocols
Abemaciclib-d8 is primarily used as an internal standard in quantitative bioanalytical methods,

such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to determine the

concentration of Abemaciclib in biological matrices.

Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of Abemaciclib-d8 for use in analytical

standards and quality control samples.

Materials:

Abemaciclib-d8 powder

Dimethyl sulfoxide (DMSO), HPLC grade

Calibrated analytical balance

Volumetric flasks

Pipettes

Procedure:

Accurately weigh a precise amount of Abemaciclib-d8 powder using a calibrated analytical

balance.

Dissolve the weighed powder in a known volume of DMSO to achieve a final concentration

of, for example, 1 mg/mL.

Vortex the solution until the powder is completely dissolved.

Store the stock solution in amber vials at -20°C or -80°C to prevent degradation. Stock

solutions in DMSO are reported to be stable for up to 6 months at -80°C and 1 month at
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-20°C[5].

Quantitative Analysis by LC-MS/MS
Objective: To quantify the concentration of Abemaciclib in a biological sample (e.g., plasma)

using Abemaciclib-d8 as an internal standard.

Methodology: This protocol is a generalized example based on published methods. Specific

parameters may need to be optimized for your instrument and application.
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Caption: General workflow for the quantitative analysis of Abemaciclib using Abemaciclib-d8
as an internal standard by LC-MS/MS.

Table 3: Example LC-MS/MS Parameters for Abemaciclib and Abemaciclib-d8 Analysis

Parameter Value

LC Column C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Gradient Optimized for separation

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transition (Abemaciclib) Q1: 507.3 -> Q3: 393.2

MRM Transition (Abemaciclib-d8) Q1: 515.3 -> Q3: 393.2

Disposal Considerations
Dispose of unused Abemaciclib-d8 and contaminated materials in accordance with local,

state, and federal regulations for chemical waste. Do not dispose of down the drain or in

regular trash.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety data sheet. Users should always consult the most current safety data sheet

provided by the supplier before handling this compound and should perform their own risk

assessment. All laboratory work should be conducted by trained personnel in a suitably

equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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